Cas no 853902-09-7 (3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product name: 3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 853902-09-7
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5555562
• PubChem ID: 4914411

3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• HMS1842P01
• AKOS000636399
• D011-2722
• 853902-09-7
• VU0509401-1
• Z111770898
• NCGC00114652-01
• VU0509401-2
• 3-(3-(4-methoxyphenoxy)propyl)-5-methylbenzo[d]oxazol-2(3H)-one
• AT-057/43352857
• F3114-0045
• 3-[3-(4-methoxyphenoxy)propyl]-5-methyl-1,3-benzoxazol-2(3H)-one
• 3-[3-(4-methoxyphenoxy)propyl]-5-methyl-1,3-benzoxazol-2-one
• CHEMBL1447183
• STK895229
• 3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C18H19NO4/c1-13-4-9-17-16(12-13)19(18(20)23-17)10-3-11-22-15-7-5-14(21-2)6-8-15/h4-9,12H,3,10-11H2,1-2H3
• InChI Key： RDXNZIHAUYLXFY-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=C(C)C=CC1=2)CCCOC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones